Cas no 288374-32-3 (Tin(4+) 2-ethylhexanoate 2-propanolate (1:2:2))

• Product Name: Tin(4+) 2-ethylhexanoate 2-propanolate (1:2:2)
• CAS No: 288374-32-3
• MF: C₂₂H₄₄O₆Sn
• MW: 523.291167259216
• MDL: MFCD32206400
• CID: 1437400
• PubChem ID: 131864328
• Update Time: 2025-09-27

Tin(4+) 2-ethylhexanoate 2-propanolate (1:2:2) Chemical and Physical Properties

Names and Identifiers

• Tin(4+) 2-ethylhexanoate 2-propanolate (1:2:2)
• AKOS037646987
• Stannane, bis[(2-ethyl-1-oxohexyl)oxy]bis(1-methylethoxy)- (9CI)
• Stannane, bis[(2-ethyl-1-oxohexyl)oxy]bis(1-methylethoxy)-(9CI)
• [2-ethylhexanoyloxy-di(propan-2-yloxy)stannyl] 2-ethylhexanoate
• [(2-ethylhexanoyl)oxy]bis(propan-2-yloxy)stannyl 2-ethylhexanoate
• 288374-32-3
• AS-71822

• MDL： MFCD32206400
• Inchi： 1S/2C8H16O2.2C3H7O.Sn/c2*1-3-5-6-7(4-2)8(9)10;2*1-3(2)4;/h2*7H,3-6H2,1-2H3,(H,9,10);2*3H,1-2H3;/q;;2*-1;+4/p-2
• InChI Key： RGWFMRJCMRMYPK-UHFFFAOYSA-L
• SMILES： [Sn](OC(C)C)(OC(C)C)(OC(C(CC)CCCC)=O)OC(C(CC)CCCC)=O

Computed Properties

• Exact Mass: 524.215992g/mol
• Monoisotopic Mass: 524.215992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Boiling Point: 422.6±28.0 °C at 760 mmHg
• Flash Point: 209.4±24.0 °C
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Tin(4+) 2-ethylhexanoate 2-propanolate (1:2:2) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tin(4+) 2-ethylhexanoate 2-propanolate (1:2:2)

Tin(4+) 2-Ethylhexanoate 2-Propanolate (1:2:2): A Comprehensive Overview

The compound with CAS No. 288374-32-3, commonly referred to as Tin(4+) 2-Ethylhexanoate 2-Propanolate (1:2:2), is a unique organotin compound that has garnered significant attention in recent years due to its versatile applications and intriguing chemical properties. This compound is a mixed ester of tin(IV), where the tin atom is coordinated with two ethylhexanoate groups and two propanolate groups in a specific molar ratio of 1:2:2. The chemical structure of this compound plays a pivotal role in its reactivity, stability, and potential uses across various industries.

Recent studies have highlighted the importance of understanding the synthesis methods for Tin(4+) 2-Ethylhexanoate 2-Propanolate (1:2:2). Researchers have explored various routes to optimize the synthesis process, ensuring high purity and yield. One prominent method involves the reaction of tin tetrachloride with a mixture of sodium ethylhexanoate and sodium propanolate in a polar solvent under controlled temperature conditions. This approach not only enhances the reaction efficiency but also minimizes unwanted side reactions, making it suitable for large-scale production.

The physical and chemical properties of Tin(4+) 2-Ethylhexanoate 2-Propanolate (1:2:2) are critical for its application in diverse fields. The compound exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in organic solvents such as dichloromethane and diethyl ether is relatively high, which facilitates its use in solution-based reactions. Additionally, the compound demonstrates moderate thermal stability, making it suitable for processes that require elevated temperatures without decomposition.

In terms of application potential>, Tin(4+) 2-Ethylhexanoate 2-Propanolate (1:2:2) has found significant utility in the field of catalysis. Recent research has demonstrated its effectiveness as a catalyst in olefin polymerization reactions, where it enhances the reaction rate and improves the quality of the resulting polymers. Furthermore, this compound has shown promise in the synthesis of biodegradable plastics, contributing to sustainable materials development.

The environmental impact and safety profile of Tin(4+) 2-Ethylhexanoate 2-Propanolate (1:2:2) are areas of growing interest. Studies have indicated that this compound exhibits low toxicity to aquatic organisms when used at recommended concentrations. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and bonding characteristics of Tin(4+) 2-Ethylhexanoate 2-Propanolate (1:2:). By employing density functional theory (DFT) calculations, researchers have elucidated the distribution of electron density around the tin atom, which is crucial for understanding its reactivity in various chemical transformations.

In conclusion, Tin(4+) 2-Ethylhexanoate Propanolate (1: ) represents a promising compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research into its synthesis, characterization, and environmental impact, position it as a key material for future technological advancements.